Cas no 1805068-17-0 (2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid
• CAS No: 1805068-17-0
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898138
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-2-5(3-6(14)15)12-7(9(10)11)8(4)13(16)17/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： VIDSWWHZRGEMHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=CC(CC(=O)O)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid

Introduction to 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic Acid (CAS No. 1805068-17-0)

2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid, identified by its CAS number 1805068-17-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and methyl substituents, along with the nitro group, imparts unique electronic and steric properties that make this molecule a valuable intermediate in synthetic chemistry.

The structural features of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid contribute to its reactivity and utility in various chemical transformations. The difluoromethyl group, for instance, is known for its stability under a wide range of conditions and its ability to enhance metabolic stability in drug candidates. This characteristic is particularly important in medicinal chemistry, where the longevity of a drug's efficacy in the body is a critical factor. Additionally, the methyl group can influence the compound's solubility and binding affinity to biological targets, making it a versatile building block for designing novel molecules.

The nitro group in the molecule plays a pivotal role in its chemical behavior. Nitro compounds are well-documented for their ability to participate in nucleophilic substitution reactions, which are fundamental in organic synthesis. Moreover, the electron-withdrawing nature of the nitro group can modulate the electronic properties of the pyridine ring, affecting its interaction with biological receptors. These properties have been leveraged in recent studies to develop new pharmacophores with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on nitropyridines due to their potential as antiviral, antibacterial, and anticancer agents. The specific arrangement of functional groups in 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid makes it an attractive candidate for further derivatization and exploration of its pharmacological properties. Researchers have been particularly interested in how modifications around the pyridine core can influence the compound's biological activity. For instance, studies have shown that introducing additional substituents at specific positions can lead to significant changes in potency and selectivity.

The synthesis of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine derivative followed by functionalization with a nitro group. Subsequent steps involve introducing the difluoromethyl and methyl groups, which require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

The versatility of this compound is further demonstrated by its application in library synthesis programs aimed at discovering new bioactive molecules. By serving as a core scaffold, 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid allows researchers to rapidly generate a diverse array of derivatives with tailored properties. Such libraries are invaluable tools in high-throughput screening campaigns, where large numbers of compounds are tested for activity against various biological targets.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques enable researchers to predict how different substituents will affect the molecule's interactions with biological targets. This approach has been particularly useful in optimizing lead compounds for drug development. By simulating binding interactions at atomic resolution, scientists can identify structural features that enhance potency and reduce off-target effects.

The environmental impact of synthesizing and using 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid is another area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, for example, offer a promising alternative to traditional stoichiometric approaches by improving reaction efficiency and selectivity while reducing hazardous byproducts.

In conclusion, 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-acetic acid (CAS No. 1805068-17-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration, offering opportunities to discover new drugs with improved efficacy and selectivity. As research continues to evolve, this compound will undoubtedly play an important role in advancing our understanding of molecular interactions and therapeutic interventions.